N~1~-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C24H24N2O3/c27-20-6-5-17(10-18(20)22-26-19-3-1-2-4-21(19)29-22)25-23(28)24-11-14-7-15(12-24)9-16(8-14)13-24/h1-6,10,14-16,27H,7-9,11-13H2,(H,25,28)
• InChI Key: ZMVHRDZJSMSDEN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC(=C(C=C4)O)C5=NC6=CC=CC=C6O5

Description

N~1~-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide is a synthetic organic compound that belongs to the class of benzoxazole derivatives. This compound is characterized by the presence of a benzoxazole ring fused with a phenyl group, which is further linked to an adamantane carboxamide moiety. The unique structure of this compound imparts it with distinct chemical and biological properties, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide typically involves the following steps:

Formation of Benzoxazole Ring: The benzoxazole ring is synthesized by the cyclization of o-aminophenol with a carboxylic acid derivative under acidic conditions.

Coupling with Phenyl Group: The benzoxazole derivative is then coupled with a phenyl group through a nucleophilic aromatic substitution reaction.

Introduction of Adamantane Carboxamide Moiety:

Industrial Production Methods

Industrial production of N1-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, automated synthesis platforms, and high-throughput purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N~1~-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group on the phenyl ring can be oxidized to form a quinone derivative.

Reduction: The benzoxazole ring can be reduced under hydrogenation conditions to form a dihydrobenzoxazole derivative.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO~4~) and chromium trioxide (CrO~3~).

Reduction: Hydrogen gas (H~2~) in the presence of a palladium catalyst (Pd/C) is typically used for reduction reactions.

Substitution: Electrophilic aromatic substitution reactions are carried out using reagents like nitric acid (HNO~3~) for nitration, bromine (Br~2~) for bromination, and sulfuric acid (H~2~SO~4~) for sulfonation.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Dihydrobenzoxazole derivatives.

Substitution: Nitro, bromo, and sulfonyl derivatives of the phenyl ring.

Scientific Research Applications

N~1~-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a fluorescent probe due to its unique photophysical properties.

Medicine: Explored for its potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and unique structural features.

Mechanism of Action

The mechanism of action of N1-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide involves its interaction with specific molecular targets and pathways. The compound is known to:

Bind to Enzymes: Inhibit the activity of certain enzymes by forming stable complexes with their active sites.

Modulate Receptor Activity: Interact with cell surface receptors, leading to altered cellular signaling pathways.

Induce Apoptosis: Trigger programmed cell death in cancer cells through the activation of apoptotic pathways.

Comparison with Similar Compounds

Similar Compounds

N~1~-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide: Similar structure but contains a benzothiazole ring instead of a benzoxazole ring.

N~1~-[3-(1,3-Benzimidazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide: Contains a benzimidazole ring instead of a benzoxazole ring.

Uniqueness

N~1~-[3-(1,3-Benzoxazol-2-YL)-4-hydroxyphenyl]-1-adamantanecarboxamide is unique due to the presence of the benzoxazole ring, which imparts distinct photophysical properties and biological activities. This makes it a valuable compound for various scientific research applications, particularly in the fields of chemistry, biology, and medicine.